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Introduction

Diallyl hexahydrophthalate (DAHHP) is a thermosetting resin that holds significant promise
for applications in high-reliability electronic components. As a saturated analogue of diallyl
phthalate (DAP), DAHHP is anticipated to exhibit superior thermal stability, enhanced
resistance to weathering and UV degradation, and excellent electrical insulation properties.[1]
[2] These characteristics make it a prime candidate for use in demanding environments where
long-term performance and stability are critical.[3][4] This document provides a comprehensive
overview of the application of DAHHP in high-reliability electronics, including its fundamental
properties, relevant experimental protocols, and a comparative analysis with existing materials.

Due to the limited availability of specific quantitative data for diallyl hexahydrophthalate, this
document will leverage data from its close analogue, diallyl phthalate (DAP), to provide a
representative performance profile. The hydrogenation of the aromatic ring in DAP to a
cyclohexane ring in DAHHP is expected to improve thermal and oxidative stability while
maintaining the excellent electrical properties inherent to the diallyl ester structure.

Properties of Diallyl Hexahydrophthalate Molding
Compounds
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The properties of cured diallyl hexahydrophthalate resins, particularly when compounded
with fillers such as glass fibers or minerals, make them highly suitable for electronic
components. These compounds are known for their exceptional dimensional stability, low
moisture absorption, and retention of electrical properties in high-humidity and high-
temperature environments.[2][5]

Data Presentation

The following tables summarize the typical properties of diallyl phthalate (DAP) molding
compounds, which are expected to be similar to or exceeded by diallyl hexahydrophthalate
compounds.

Table 1: Mechanical Properties of Short Glass Fiber Filled DAP Molding Compound

Property Value Units
Tensile Strength, Ultimate 35.0-117 MPa
Modulus of Elasticity 4.00-17.0 GPa
Flexural Yield Strength 60.0 - 180 MPa
Flexural Modulus 8.00 - 18.0 GPa
Compressive Yield Strength 130 - 200 MPa

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)
Molding Compound, Short Glass Fiber Filled.[6]

Table 2: Thermal Properties of Short Glass Fiber Filled DAP Molding Compound
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Property Value Units
Coefficient of Linear Thermal
, 12.0-55.0 pum/m-°C
Expansion
Thermal Conductivity 0.280-1.10 W/m-K
Maximum Service
) 130 - 200 °C

Temperature, Air
Deflection Temperature at 1.8

) 180 - 288 °C
MPa (264 psi)
Glass Transition Temperature 150 °C

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)

Molding Compound, Short Glass Fiber Filled and a comparison with epoxy.[6][7]

Table 3: Electrical Properties of Short Glass Fiber Filled DAP Molding Compound

Property Value Units
Electrical Resistivity 1.00e+14 - 1.00e+17 ohm-cm
Surface Resistance 1.00e+14 - 1.00e+17 ohm
Dielectric Strength (Breakdown 20 vimm

Potential)

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)

Molding Compound, Short Glass Fiber Filled and a comparison with epoxy.[6][7]

Experimental Protocols

Synthesis of Diallyl Hexahydrophthalate Monomer

Diallyl hexahydrophthalate can be synthesized via the esterification of hexahydrophthalic

anhydride with allyl alcohol.

Materials:
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» Hexahydrophthalic anhydride

o Allyl alcohol (excess)

« Esterification catalyst (e.g., p-toluenesulfonic acid)

o Polymerization inhibitor (e.g., hydroquinone)

e Sodium bicarbonate solution (5% w/v)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

o Toluene (for azeotropic removal of water)

Procedure:

e To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer,
add hexahydrophthalic anhydride, a 3-5 molar excess of allyl alcohol, toluene (approximately
50% of the alcohol volume), a catalytic amount of p-toluenesulfonic acid (0.1-0.5 mol%), and
a small amount of hydroquinone.

o Heat the mixture to reflux. Water produced during the esterification will be removed
azeotropically with toluene and collected in the Dean-Stark trap.

» Monitor the reaction progress by measuring the amount of water collected. The reaction is
complete when the theoretical amount of water has been collected.

o Cool the reaction mixture to room temperature.

» Wash the organic phase with 5% sodium bicarbonate solution to neutralize the acid catalyst,
followed by washing with brine.

» Dry the organic phase over anhydrous magnesium sulfate.

 Filter the mixture and remove the toluene and excess allyl alcohol by rotary evaporation.
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e The crude diallyl hexahydrophthalate can be purified by vacuum distillation.

Curing of Diallyl Hexahydrophthalate Resin

Diallyl hexahydrophthalate resins are typically cured via free-radical polymerization, initiated
by organic peroxides at elevated temperatures.

Materials:

Diallyl hexahydrophthalate prepolymer

Free-radical initiator (e.g., benzoyl peroxide, dicumyl peroxide)

Fillers (e.g., short glass fibers, mineral fillers) - optional

Mold release agent
Procedure:

 In a high-shear mixer, thoroughly blend the diallyl hexahydrophthalate prepolymer with the
desired amount of initiator (typically 1-3% by weight) and any fillers until a homogeneous
mixture is obtained.

o Apply a mold release agent to the desired mold.
e Pour or transfer the resin mixture into the preheated mold.

o Cure the resin in an oven or a press at a temperature appropriate for the chosen initiator
(e.g., 150-180°C for dicumyl peroxide). Curing times will vary depending on the part
thickness and initiator concentration but are typically in the range of 30-60 minutes.

 After the initial cure, a post-curing step at a slightly higher temperature (e.g., 165°C) can be
performed to ensure complete crosslinking and optimize the material's properties.[8]

 Allow the molded part to cool to room temperature before demolding.

Testing of Cured Diallyl Hexahydrophthalate
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The following ASTM standard test methods are recommended for characterizing the properties

of the cured resin.

Mechanical Testing:

Tensile Properties: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Flexural Properties: ASTM D790 - Standard Test Methods for Flexural Properties of
Unreinforced and Reinforced Plastics and Electrical Insulating Materials.

Compressive Properties: ASTM D695 - Standard Test Method for Compressive Properties of
Rigid Plastics.

Impact Strength: ASTM D256 - Standard Test Methods for Determining the 1zod Pendulum
Impact Resistance of Plastics.

Thermal Testing:

Deflection Temperature Under Load (HDT): ASTM D648 - Standard Test Method for
Deflection Temperature of Plastics Under Flexural Load in the Edgewise Position.

Coefficient of Linear Thermal Expansion: ASTM E831 - Standard Test Method for Linear
Thermal Expansion of Solid Materials by Thermomechanical Analysis.

Glass Transition Temperature (Tg): ASTM E1356 - Standard Test Method for Assignment of
the Glass Transition Temperatures by Differential Scanning Calorimetry.

Electrical Testing:

Dielectric Strength: ASTM D149 - Standard Test Method for Dielectric Breakdown Voltage
and Dielectric Strength of Solid Electrical Insulating Materials at Commercial Power
Frequencies.

Volume and Surface Resistivity: ASTM D257 - Standard Test Methods for DC Resistance or
Conductance of Insulating Materials.

Dielectric Constant and Dissipation Factor: ASTM D150 - Standard Test Methods for AC
Loss Characteristics and Permittivity (Dielectric Constant) of Solid Electrical Insulation.
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o Arc Resistance: ASTM D495 - Standard Test Method for High-Voltage, Low-Current, Dry Arc
Resistance of Solid Electrical Insulation.

Mandatory Visualizations
Caption: Experimental workflow for the synthesis and curing of diallyl hexahydrophthalate.
Caption: Chemical structure of diallyl hexahydrophthalate.

Caption: Logical relationship of DAHHP properties to its application in high-reliability
electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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